Ethyl 4-[4-[2-chloro-4-(4-chlorophenoxy)benzoyl]triazol-1-yl]benzoate

• IUPAC Name: ethyl 4-[4-[2-chloro-4-(4-chlorophenoxy)benzoyl]triazol-1-yl]benzoate
• InChI: InChI=1S/C24H17Cl2N3O4/c1-2-32-24(31)15-3-7-17(8-4-15)29-14-22(27-28-29)23(30)20-12-11-19(13-21(20)26)33-18-9-5-16(25)6-10-18/h3-14H,2H2,1H3
• InChI Key: FVHVMPKTLOQLMM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C=C(N=N2)C(=O)C3=C(C=C(C=C3)OC4=CC=C(C=C4)Cl)Cl
• Molecular Formula: C24H17Cl2N3O4
• Molecular Weight: 482.3 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of Ethyl 4-[4-[2-chloro-4-(4-chlorophenoxy)benzoyl]triazol-1-yl]benzoate are not explicitly provided in the search results.

Scientific Research Applications

Comprehensive Analysis of Ethyl 4-[4-[2-chloro-4-(4-chlorophenoxy)benzoyl]triazol-1-yl]benzoate Applications

Pharmaceutical Synthesis: Ethyl 4-[4-[2-chloro-4-(4-chlorophenoxy)benzoyl]triazol-1-yl]benzoate is a compound with potential applications in the synthesis of pharmaceuticals. .

Cancer Research: The triazole derivatives are often explored for their anticancer properties. .

Antimicrobial Agents: Compounds with chloro and phenoxy substituents have been studied for their antimicrobial activity. .

Agricultural Chemicals: The presence of benzoyl and triazole groups in the compound’s structure indicates possible applications in agriculture, such as the development of novel pesticides or herbicides. These applications would leverage the compound’s potential bioactivity against plant pathogens.

Material Science: In material science, this compound could be utilized in the creation of novel polymers or coatings. The specific functional groups present in the compound may impart unique properties like thermal stability or resistance to degradation.

Biocatalysis: The compound could serve as a substrate in biocatalytic processes, particularly in asymmetric synthesis, which is crucial for producing optically active pharmaceuticals. .

Safety and Hazards

The safety and hazards associated with Ethyl 4-[4-[2-chloro-4-(4-chlorophenoxy)benzoyl]triazol-1-yl]benzoate are not explicitly mentioned in the search results.

Future Directions

The future directions for the research and application of Ethyl 4-[4-[2-chloro-4-(4-chlorophenoxy)benzoyl]triazol-1-yl]benzoate are not explicitly mentioned in the search results.

Mechanism of Action

Target of Action

Similar compounds with a triazole ring have been reported to show a wide range of biological activities . They can interact with various targets, leading to anti-inflammatory, antitumor, antiviral, and antimicrobial effects .

Mode of Action

Compounds with a similar structure, such as 1° benzylic halides, typically react via an sn2 pathway . In this reaction, a nucleophile (a molecule that donates an electron pair) attacks the compound, leading to a change in its structure .

Biochemical Pathways

It’s known that compounds with a similar structure can undergo reactions at the benzylic position, involving free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to various downstream effects, depending on the specific targets and biological context.

Pharmacokinetics

The molecular structure of the compound, as provided by echa , suggests that it may have certain pharmacokinetic properties For instance, its aromatic rings and halogen atoms might influence its absorption and distribution

Result of Action

Similar compounds have been reported to have diverse biological activities, such as anti-inflammatory, antitumor, antiviral, and antimicrobial effects . These effects are likely the result of the compound’s interaction with its targets and its impact on various biochemical pathways.